Cas no 1201844-73-6 (4-Chloroquinoline-6-boronic Acid Pinacol Ester)

• Product Name: 4-Chloroquinoline-6-boronic Acid Pinacol Ester
• CAS No: 1201844-73-6
• MF: C₁₅H₁₇BClNO₂
• MW: 289.564983129501
• MDL: MFCD16987803
• CID: 2124132
• PubChem ID: 53363436
• Update Time: 2025-10-28

4-Chloroquinoline-6-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
• CS-0231910
• BYB84473
• 4-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
• ANPKKHFSNJKOAM-UHFFFAOYSA-N
• MFCD16987803
• DA-14584
• 4-Chloroquinoline-6-boronic acid pinacol ester
• DTXSID60693639
• SCHEMBL1544664
• G24184
• DTXCID60644388
• EN300-12579386
• Z2044796327
• 1201844-73-6
• 4-Chloroquinoline-6-boronic Acid Pinacol Ester

• MDL： MFCD16987803
• Inchi： 1S/C15H17BClNO2/c1-14(2)15(3,4)20-16(19-14)10-5-6-13-11(9-10)12(17)7-8-18-13/h5-9H,1-4H3
• InChI Key： ANPKKHFSNJKOAM-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=CC(B3OC(C)(C)C(C)(C)O3)=CC2=1

Computed Properties

• Exact Mass: 289.1040866Da
• Monoisotopic Mass: 289.1040866Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-Chloroquinoline-6-boronic Acid Pinacol Ester

4-Chloroquinoline-6-Boronic Acid Pinacol Ester (CAS No. 1201844-73-6)

The compound 4-Chloroquinoline-6-Boronic Acid Pinacol Ester (CAS No. 1201844-73-6) is a highly specialized intermediate used in the field of organic synthesis, particularly in the construction of complex heterocyclic compounds. This compound is notable for its role in the Suzuki-Miyaura coupling reaction, a widely utilized method in modern organic chemistry for forming carbon-carbon bonds. The presence of the boronic acid pinacol ester group makes it an ideal substrate for cross-coupling reactions, enabling the synthesis of diverse aromatic systems with high precision and efficiency.

The structure of 4-Chloroquinoline-6-Boronic Acid Pinacol Ester consists of a quinoline skeleton, a bicyclic aromatic system with two nitrogen atoms, substituted at the 4-position with a chlorine atom and at the 6-position with a boronic acid pinacol ester group. This substitution pattern is strategically designed to facilitate its use in various synthetic transformations. The quinoline core is a versatile framework that has been extensively studied due to its applications in pharmacology, materials science, and electronic devices.

In recent years, there has been significant interest in the use of boronic acid pinacol esters as coupling partners in cross-coupling reactions. The Suzuki-Miyaura reaction, which involves the coupling of boronic acids with aryl halides or triflates in the presence of palladium catalysts, has become a cornerstone in organic synthesis. The ability of 4-Chloroquinoline-6-Boronic Acid Pinacol Ester to participate in such reactions has made it a valuable tool for constructing biologically active molecules and advanced materials.

Research into the synthesis and applications of this compound has led to numerous advancements. For instance, studies have demonstrated its utility in the construction of quinoline-based pharmaceutical agents targeting various disease states, including cancer and inflammation. The chlorine substituent at the 4-position plays a critical role in modulating the electronic properties of the molecule, influencing its reactivity and biological activity.

Beyond pharmacological applications, 4-Chloroquinoline-6-Boronic Acid Pinacol Ester has also found use in materials science. Its ability to undergo controlled coupling reactions allows for the creation of tailored π-conjugated systems, which are essential components in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. The integration of this compound into such systems enhances their performance by improving charge transport properties and stability.

The synthesis of 4-Chloroquinoline-6-Boronic Acid Pinacol Ester typically involves multi-step processes that combine traditional organic chemistry techniques with modern catalytic methods. Key steps often include Friedel-Crafts alkylation or acylation to install substituents on the quinoline ring, followed by functionalization at specific positions to introduce the boronic acid group. Recent advancements have focused on optimizing these processes to improve yield, purity, and scalability.

In terms of characterization, this compound is well-documented using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure and confirm its identity as CAS No. 1201844-73-6.

The versatility of 4-Chloroquinoline-6-Boronic Acid Pinacol Ester lies in its ability to serve as both an electrophilic and nucleophilic partner in various reactions. This dual functionality opens up new avenues for exploring novel synthetic pathways and designing innovative chemical architectures.

In conclusion, CAS No. 1201844-73-6 represents a pivotal intermediate in contemporary organic synthesis, offering researchers a powerful tool for constructing complex molecules with diverse applications across multiple disciplines.